Cas no 5395-30-2 (2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide)

2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide structure
5395-30-2 structure
Product Name:2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide
CAS No:5395-30-2
MF:C10H12O2S
MW:196.266081809998
CID:1587054
PubChem ID:220251
Update Time:2025-04-21

2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • AR-1D1988
    • AC1Q6YZH
    • SureCN407166
    • 2,3,4,5-tetrahydro-1-benzothiepine 1,1-dioxide
    • NSC2725
    • AG-J-03473
    • 2,3,4,5-tetrahydro-benzo[b]thiepin-1,1-dioxide
    • 2,3,4,5-Tetrahydrobenzo&lt
    • b&gt
    • thiepin-1,1-dioxid
    • AC1L58IG
    • Homothiachroman-1,1-dioxid
    • CTK4J9078
    • tetrahydrobenzothiepine-1,1-dioxide
    • 2,3,4,5-Tetrahydro-benzo&lt
    • 2,3,4,5-tetrahydro-1λ<sup>6</sup>-benzothiepine 1,1-dioxide
    • 2,3,4,5-Tetrahydrobenzo< b> thiepin-1,1-dioxid
    • 2,3,4,5-Tetrahydro-benzo< b> thiepin-1,1-dioxid
    • SCHEMBL407166
    • NSC-2725
    • DTXSID10277524
    • TZSDMELQUACXIN-UHFFFAOYSA-N
    • tetrahydrobenzothiepine-1,1--dioxide
    • 5395-30-2
    • 2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide
    • Inchi: 1S/C10H12O2S/c11-13(12)8-4-3-6-9-5-1-2-7-10(9)13/h1-2,5,7H,3-4,6,8H2
    • InChI Key: TZSDMELQUACXIN-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 196.05586
  • Monoisotopic Mass: 196.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 385°C at 760 mmHg
  • Flash Point: 240.8°C
  • Refractive Index: 1.561
  • PSA: 34.14
  • LogP: 2.87740
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.